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A comprehensive evaluation of suitable adhesives for cryogenic environments is crucial for

researchers, scientists, and drug development professionals. While an initial inquiry was made

into the performance of SikaBiresin® TD-165 for such applications, a thorough review of

publicly available technical datasheets and scientific literature revealed no data on its

performance at cryogenic temperatures. The product is primarily documented for use in art and

decoration applications at room temperature.[1][2][3][4][5] This guide, therefore, pivots to a

comparative analysis of alternative adhesives for which cryogenic performance data is

available, providing a resource for informed selection in demanding low-temperature

environments.

This guide presents a comparison of three epoxy-based adhesives with documented

performance at cryogenic temperatures: 3M™ Scotch-Weld™ EC-2216, Master Bond

EP29LPSP, and EPO-TEK® 301-2.

Quantitative Performance Data
The following table summarizes the key performance metrics for the selected cryogenic

adhesives. It is important to note that direct comparison is challenging due to variations in

testing methodologies and reported data.
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Property
3M™ Scotch-
Weld™ EC-2216

Master Bond
EP29LPSP

EPO-TEK® 301-2

Adhesive Type Two-part Epoxy Two-part Epoxy Two-part Epoxy

Cure Type
Room Temperature /

Heat

Room Temperature

Gel + Heat Cure

Room Temperature /

Heat

Operating

Temperature Range
-252°C to +82°C

4K (-269°C) to

+135°C

-55°C to 200°C

(Continuous)

Lap Shear Strength

(Aluminum to

Aluminum) @ 23-

25°C

>2,200 psi >2,200 psi[6] > 2,000 psi[7][8]

Cryogenic

Performance

(Qualitative)

Passed tensile and

shear tests with up to

18 kg mass at 86K

(-187°C).[9]

Passed tensile and

shear tests with up to

18 kg mass at 86K

(-187°C); Resistant to

cryogenic shocks.[9]

[10][11]

High shear strength at

cryogenic

temperatures.[12]

Key Features

Flexible, good peel

strength, resistant to

shock and vibration.

NASA low outgassing

approved, optically

clear, withstands

cryogenic shocks.[6]

[11][13]

Good handling

characteristics, low

viscosity, long pot life.

[7][8]

Experimental Protocols
The data presented in this guide is primarily based on lap shear strength testing, a common

method for evaluating the performance of adhesives. The following outlines a typical

experimental protocol for determining lap shear strength at cryogenic temperatures, based on

ASTM D1002 and cryogenic testing literature.[9][14][15][16][17]

Objective: To determine the apparent shear strength of an adhesive bonding two substrates

(e.g., metal plates) under cryogenic conditions.
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Materials and Equipment:

Adhesive to be tested

Substrate materials (e.g., aluminum, stainless steel) cut to specified dimensions (as per

ASTM D1002)

Solvent for cleaning substrates

Universal Testing Machine (UTM) with a suitable load cell

Cryogenic chamber or dewar for immersing the test specimen

Liquid nitrogen or other cryogenic fluid

Thermocouple to monitor temperature

Data acquisition system

Procedure:

Substrate Preparation: The surfaces of the substrates to be bonded are thoroughly cleaned

and degreased using a suitable solvent to ensure a consistent bonding surface.

Adhesive Application and Curing: The adhesive is prepared and applied to the substrates

according to the manufacturer's instructions. The bonded specimens are then cured under

the specified conditions (temperature and time).

Specimen Mounting: The cured lap shear specimen is mounted into the grips of the

Universal Testing Machine.

Cryogenic Conditioning: The specimen, while mounted in the UTM, is slowly cooled to the

target cryogenic temperature (e.g., by immersing in a dewar filled with liquid nitrogen). The

temperature is monitored using a thermocouple attached to the specimen. This slow cooling

minimizes thermal shock.[9]

Tensile Loading: Once the target temperature is reached and stabilized, a tensile load is

applied to the specimen at a constant rate of crosshead displacement until failure of the
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bond occurs.[9][15][17]

Data Recording: The maximum load sustained by the specimen before failure is recorded.

Calculation of Shear Strength: The shear strength is calculated by dividing the maximum

load by the bonded area.

Logical Workflow for Cryogenic Adhesive Selection
The selection of an appropriate adhesive for a cryogenic application is a multi-faceted process.

The following diagram illustrates a logical workflow to guide researchers and scientists in

making an informed decision.
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Define Application Requirements

Identify Substrate Materials
(e.g., Metals, Composites, Plastics)

Determine Operating
Temperature Range

(including thermal cycling)

Assess Mechanical Loads
(e.g., Shear, Peel, Impact)

Consider Environmental Factors
(e.g., Vacuum, Radiation, Outgassing)

Screen Potential Adhesives

Review Manufacturer Datasheets
for Cryogenic Suitability

Search Literature for
Cryogenic Performance Data

Evaluate Candidate Adhesives

Check Coefficient of Thermal
Expansion (CTE) Compatibility

with Substrates

Compare Cryogenic
Bond Strength Data

Verify Low Outgassing
(if required, e.g., NASA standards)

Perform Experimental Validation

Conduct Lap Shear Tests
at Cryogenic Temperatures

Perform Thermal Cycling Tests
to assess durability

Final Adhesive Selection

Click to download full resolution via product page

Caption: A workflow diagram for selecting a cryogenic adhesive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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